Cas no 1378415-47-4 (3-{1-(prop-2-en-1-yloxy)carbonylpiperidin-3-yl}propanoic acid)

• Product Name: 3-{1-(prop-2-en-1-yloxy)carbonylpiperidin-3-yl}propanoic acid
• CAS No: 1378415-47-4
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• CID: 6614616
• PubChem ID: 64281002
• Update Time: 2025-05-21

3-{1-(prop-2-en-1-yloxy)carbonylpiperidin-3-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-(prop-2-en-1-yloxy)carbonylpiperidin-3-yl}propanoic acid
• 3-{1-[(prop-2-en-1-yloxy)carbonyl]piperidin-3-yl}propanoic acid
• AKOS013602436
• EN300-13221921
• 1378415-47-4

• Inchi： 1S/C12H19NO4/c1-2-8-17-12(16)13-7-3-4-10(9-13)5-6-11(14)15/h2,10H,1,3-9H2,(H,14,15)
• InChI Key： NNSWXJAUOAXSLM-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N1CCCC(CCC(=O)O)C1)=O

Computed Properties

• Exact Mass: 241.13140809g/mol
• Monoisotopic Mass: 241.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-{1-(prop-2-en-1-yloxy)carbonylpiperidin-3-yl}propanoic acid

Introduction to 3-{1-(prop-2-en-1-yloxy)carbonylpiperidin-3-yl}propanoic Acid (CAS No. 1378415-47-4)

The compound 3-{1-(prop-2-en-1-yloxy)carbonylpiperidin-3-yl}propanoic acid, identified by the CAS registry number 1378415-47-4, is a fascinating molecule with significant potential in the fields of organic chemistry and pharmacology. This compound belongs to the class of amino acids, specifically a derivative of propanoic acid, and exhibits a complex structure that combines both cyclic and acyclic components. The molecule's structure includes a piperidine ring, which is a six-membered saturated ring with one nitrogen atom, and a propenoyl group attached to it. The presence of the propenoyl group introduces unique electronic and steric properties, making this compound an interesting subject for both theoretical and experimental studies.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for synthesizing 3-{1-(prop-2-en-1-yloxy)carbonylpiperidin-3-yl}propanoic acid. One such approach involves the use of microwave-assisted synthesis, which has proven to be highly efficient in constructing complex molecules with high purity. This method not only reduces reaction time but also minimizes the formation of unwanted by-products, making it an eco-friendly alternative to traditional synthesis techniques. Additionally, the use of chiral catalysts has allowed for the enantioselective synthesis of this compound, which is crucial for its potential applications in drug development.

The structural uniqueness of CAS 1378415-47-4 has led to its investigation in various biological systems. Recent studies have highlighted its potential as a modulator of ion channels, particularly voltage-gated sodium channels. These channels play a critical role in neuronal communication and are implicated in conditions such as epilepsy and chronic pain. The ability of this compound to interact with these channels suggests its potential as a lead molecule for developing novel therapeutic agents.

In terms of pharmacokinetics, 3-{1-(prop-2-en-1-yloxy)carbonylpiperidin-3-yl}propanoic acid has shown promising bioavailability profiles in preclinical models. Its lipophilic nature allows for efficient absorption across biological membranes, while its metabolic stability ensures sustained levels in the bloodstream. These properties are essential for a drug candidate, as they contribute to both efficacy and safety profiles.

The application of computational chemistry tools has further enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed that it exhibits strong binding affinities to several therapeutic targets, including G-protein coupled receptors (GPCRs) and nuclear receptors. These findings underscore its versatility as a chemical entity with multiple avenues for exploration in drug discovery.

In conclusion, CAS 1378415-47-4, or 3-{1-(propenoyl)piperidinyl}propanoic acid, represents a compelling example of how modern chemical synthesis and computational modeling can converge to identify promising candidates for therapeutic intervention. As research continues to unravel its full potential, this compound stands at the forefront of innovative drug development strategies.